Cas no 17886-88-3 (Benzene,[4-(trichlorosilyl)butyl]-)

Benzene,[4-(trichlorosilyl)butyl]- is a specialized organosilicon compound featuring a benzene ring linked to a butyl chain terminated with a trichlorosilyl group. This structure provides unique reactivity, particularly in surface modification and covalent bonding applications. The trichlorosilyl moiety enables efficient attachment to hydroxylated surfaces (e.g., glass, silica, or metal oxides) through siloxane bond formation, while the aromatic benzene ring offers potential for further functionalization or π-π interactions. Its intermediate properties make it valuable for creating self-assembled monolayers (SAMs), hybrid materials, or as a precursor in organic synthesis. The compound requires careful handling under inert conditions due to the moisture-sensitive Si-Cl bonds. Typical applications include surface coatings, nanotechnology, and tailored interfaces in materials science.
Benzene,[4-(trichlorosilyl)butyl]- structure
17886-88-3 structure
Product Name:Benzene,[4-(trichlorosilyl)butyl]-
CAS No:17886-88-3
MF:C10H13Cl3Si
MW:267.654721021652
MDL:MFCD03411261
CID:122625
PubChem ID:13270357
Update Time:2025-07-02

Benzene,[4-(trichlorosilyl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[4-(trichlorosilyl)butyl]-
    • 4-PHENYLBUTYLTRICHLOROSILANE
    • 1-phenyl-4-(trichlorosilyl)butane
    • 4-Phenyl-butyl-trichlorsilan
    • AG-E-29005
    • AGN-PC-00LS9F
    • CTK4D6917
    • Silane, trichloro(4-phenylbutyl)-
    • Silane,trichloro(4-phenylbutyl)- (6CI,8CI,9CI)
    • SureCN1203381
    • Trichloro(4-Phenylbutyl)Silane
    • DTXSID90533519
    • Benzene, [4-(trichlorosilyl)butyl]-
    • MFCD03411261
    • phenylbutyltrichlorosilane
    • SCHEMBL1203381
    • 17886-88-3
    • DB-316749
    • IRSHKGIWUBHUIQ-UHFFFAOYSA-N
    • MDL: MFCD03411261
    • Inchi: 1S/C10H13Cl3Si/c11-14(12,13)9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
    • InChI Key: IRSHKGIWUBHUIQ-UHFFFAOYSA-N
    • SMILES: Cl[Si](CCCCC1C=CC=CC=1)(Cl)Cl

Computed Properties

  • Exact Mass: 265.98539
  • Monoisotopic Mass: 265.985210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 292.5±19.0 °C at 760 mmHg
  • Flash Point: 143.1±16.2 °C
  • PSA: 0
  • LogP: 4.66460
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzene,[4-(trichlorosilyl)butyl]- Security Information

Benzene,[4-(trichlorosilyl)butyl]- Pricemore >>

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Additional information on Benzene,[4-(trichlorosilyl)butyl]-

Introduction to Benzene,[4-(trichlorosilyl)butyl]- (CAS No. 17886-88-3)

Benzene, [4-(trichlorosilyl)butyl]- (CAS No. 17886-88-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, plays a crucial role in various synthetic applications, particularly in the development of advanced materials and pharmaceutical intermediates. The presence of a trichlorosilyl group at the fourth carbon position of the butyl chain imparts distinct reactivity, making it a valuable building block for further functionalization.

The synthesis of Benzene,[4-(trichlorosilyl)butyl]- involves meticulous chemical processes that require precise control over reaction conditions. The trichlorosilyl group is known for its ability to participate in various organic transformations, including silylation reactions, which are essential in the synthesis of complex molecules. This compound's versatility has led to its adoption in multiple research domains, where its unique properties are leveraged to develop novel compounds with enhanced functionalities.

In recent years, the demand for high-purity chemicals like Benzene,[4-(trichlorosilyl)butyl]- has increased due to their applications in cutting-edge technologies. For instance, researchers have utilized this compound in the development of advanced polymers and coatings that exhibit improved thermal stability and mechanical strength. The trichlorosilyl moiety serves as a key functional group that enables the formation of stable silicon-carbon bonds, which are critical for creating durable and high-performance materials.

The pharmaceutical industry has also benefited from the use of Benzene,[4-(trichlorosilyl)butyl]- as an intermediate in drug synthesis. Its structural features allow for the introduction of diverse pharmacophores, facilitating the creation of new therapeutic agents. Recent studies have demonstrated its potential in developing novel anti-inflammatory and anti-cancer drugs, where its reactivity enables the formation of complex molecular architectures with desired biological activities.

The chemical properties of Benzene,[4-(trichlorosilyl)butyl]- make it an attractive candidate for further exploration in catalysis and material science. Researchers have investigated its role as a ligand in transition metal-catalyzed reactions, where it enhances reaction efficiency and selectivity. Additionally, its incorporation into metal-organic frameworks (MOFs) has shown promise in creating highly selective sorbents and catalysts for environmental remediation and industrial processes.

The safety and handling of Benzene,[4-(trichlorosilyl)butyl]- are critical considerations in its application. While it is not classified as a hazardous material, proper storage and handling procedures must be followed to ensure optimal stability and prevent degradation. laboratories and industrial settings where this compound is used employ controlled environments and specialized equipment to maintain its integrity.

The future prospects of Benzene,[4-(trichlorosilyl)butyl]- are promising, with ongoing research aimed at expanding its applications across multiple industries. Innovations in synthetic methodologies continue to emerge, offering new ways to utilize this compound's unique properties. As the demand for specialized chemicals grows, Benzene,[4-(trichlorosilyl)butyl]- is expected to play an increasingly significant role in advancing scientific and technological developments.

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